Cas no 1891995-97-3 ((1-{3-(difluoromethyl)sulfanylphenyl}cyclobutyl)methanamine)

• Product Name: (1-{3-(difluoromethyl)sulfanylphenyl}cyclobutyl)methanamine
• CAS No: 1891995-97-3
• MF: C₁₂H₁₅F₂NS
• MW: 243.316008806229
• CID: 5989986
• PubChem ID: 117360508
• Update Time: 2025-05-20

(1-{3-(difluoromethyl)sulfanylphenyl}cyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{3-(difluoromethyl)sulfanylphenyl}cyclobutyl)methanamine
• 1891995-97-3
• EN300-1972702
• (1-{3-[(difluoromethyl)sulfanyl]phenyl}cyclobutyl)methanamine

• Inchi： 1S/C12H15F2NS/c13-11(14)16-10-4-1-3-9(7-10)12(8-15)5-2-6-12/h1,3-4,7,11H,2,5-6,8,15H2
• InChI Key： XLBXVZLNCMEUOT-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)C1(CN)CCC1

Computed Properties

• Exact Mass: 243.08932698g/mol
• Monoisotopic Mass: 243.08932698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.3Ų

Additional information on (1-{3-(difluoromethyl)sulfanylphenyl}cyclobutyl)methanamine

Comprehensive Overview of (1-{3-(difluoromethyl)sulfanylphenyl}cyclobutyl)methanamine (CAS No. 1891995-97-3)

The compound (1-{3-(difluoromethyl)sulfanylphenyl}cyclobutyl)methanamine, identified by its CAS No. 1891995-97-3, has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique difluoromethylsulfanyl and cyclobutylmethanamine structural motifs, is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutics, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like (1-{3-(difluoromethyl)sulfanylphenyl}cyclobutyl)methanamine has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation is a widely adopted strategy in modern drug design, as it can improve binding affinity and reduce off-target effects. This compound’s difluoromethylsulfanyl group, in particular, is a key feature that contributes to its chemical reactivity and potential therapeutic utility.

The cyclobutylmethanamine moiety in CAS No. 1891995-97-3 further enhances its appeal as a versatile intermediate. Cyclobutane rings are increasingly recognized for their ability to confer rigidity to molecular structures, which can lead to improved pharmacokinetic properties. This makes the compound a valuable candidate for the synthesis of small-molecule inhibitors and biologically active probes. Its applications span across various therapeutic areas, including oncology, neurology, and infectious diseases.

From a synthetic chemistry perspective, (1-{3-(difluoromethyl)sulfanylphenyl}cyclobutyl)methanamine presents intriguing challenges and opportunities. The incorporation of the difluoromethylsulfanyl group requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic fluorination and C-H functionalization techniques have facilitated the efficient preparation of such compounds, aligning with the growing trend toward sustainable and scalable synthetic methods.

The pharmaceutical industry’s focus on targeted therapies and precision medicine has further amplified interest in CAS No. 1891995-97-3. Its potential to serve as a key intermediate in the development of next-generation drugs is supported by its compatibility with high-throughput screening and combinatorial chemistry approaches. Moreover, its structural features align with the industry’s shift toward fragment-based drug design, where small, well-defined molecules are used to construct larger, more complex drug candidates.

In addition to its pharmaceutical applications, (1-{3-(difluoromethyl)sulfanylphenyl}cyclobutyl)methanamine is also being investigated for its utility in material science and agrochemical research. The difluoromethylsulfanyl group’s unique electronic properties make it a promising candidate for designing advanced materials with tailored functionalities. Similarly, its potential use in crop protection agents highlights its versatility beyond human health applications.

As the scientific community continues to explore the full potential of CAS No. 1891995-97-3, collaborations between academia and industry are expected to drive innovation in its synthesis and application. The compound’s relevance to green chemistry initiatives, which emphasize the reduction of hazardous waste and energy consumption, further underscores its importance in contemporary research. With ongoing advancements in computational chemistry and AI-driven drug discovery, the future of (1-{3-(difluoromethyl)sulfanylphenyl}cyclobutyl)methanamine looks promising, offering exciting possibilities for scientists and researchers worldwide.